Cas no 82737-61-9 (2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide)

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide structure
82737-61-9 structure
Product Name:2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide
CAS No:82737-61-9
MF:C2H6P2S6
MW:284.40655374527
CID:708561
PubChem ID:24873498
Update Time:2025-07-31

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide
    • 1,3,2,4-Dithiadiphosphetane,2,4-bis(methylthio)-, 2,4-disulfide
    • 2,4-bis(methylsulfanyl)-2,4-bis(sulfanylidene)-1,3,2λ<sup>5</sup>,4λ<sup>5</sup>-dithiadiphosphetane
    • 2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane-2,4-disulfide
    • Davy Reagent Methyl
    • 2,4-bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulphide
    • 2,4-bis(methylthio)-1,3-dithia-2,4-diphosphetane-2,4-disulfide
    • Davy reagent
    • DR-Me
    • SCHEMBL1165089
    • DTXSID10403902
    • 82737-61-9
    • C2H6P2S6
    • AKOS015903997
    • DB-346462
    • 2,4-bis (methylthio)-1,3,2,4-dithiadiphosphetan-2,4-disulfide
    • 1,3,2,4-Dithiadiphosphetane, 2,4-bis(methylthio)-, 2,4-disulfide
    • Davy Reagent methyl, technical grade
    • 2,4-bis(methylsulfanyl)-2,4-bis(sulfanylidene)-1,3,2lambda5,4lambda5-dithiadiphosphetane
    • 2,4-bis(methylthio)-1,3,2,4-dithiadiphosphetan-2,4-disulfide
    • BCP31549
    • MDL： MFCD00043127
    • Inchi： 1S/C2H6P2S6/c1-7-3(5)9-4(6,8-2)10-3/h1-2H3
    • InChI Key： OIEQWZXDRGOGHA-UHFFFAOYSA-N
    • SMILES： S=P1(SP(SC)(=S)S1)SC

Computed Properties

  • Exact Mass: 283.82700
  • Monoisotopic Mass: 283.82690123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 165-166 ºC
  • Boiling Point: 382.5°C at 760 mmHg
  • Flash Point: Fahrenheit: 105.8 ° f
    Celsius: 41 ° c
  • Refractive Index: 1.754
  • Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
  • PSA: 185.00000
  • LogP: 5.94260
  • Solubility: Not determined

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Security Information

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Pricemore >>

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2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Production Method

Production Method 1

756-80-9 756-80-9
82737-61-9 82737-61-9
Reaction Conditions
1.1 Reagents: 2,4,6,8,9,10-Hexathia-1,3,5,7-tetraphosphatricyclo[3.3.1.13,7]decane, 1,3,5,7-te…
Reference
Studies on organophosphorus compounds. XLVIII. Synthesis of dithioesters from phosphorus- and sulfur-containing reagents and carboxylic acids and their derivatives
Yousif, N. M.; et al, Tetrahedron, 1984, 40(14), 2663-9

Production Method 2

82737-61-9 82737-61-9
Reaction Conditions
1.1 Reagents: 2,4,6,8,9,10-Hexathia-1,3,5,7-tetraphosphatricyclo[3.3.1.13,7]decane, 1,3,5,7-te…
Reference
Studies on organophosphorus compounds. XLVIII. Synthesis of dithioesters from phosphorus- and sulfur-containing reagents and carboxylic acids and their derivatives
Yousif, N. M.; et al, Tetrahedron, 1984, 40(14), 2663-9

Production Method 3

82737-61-9 82737-61-9
Reaction Conditions
1.1 Reagents: 2,4,6,8,9,10-Hexathia-1,3,5,7-tetraphosphatricyclo[3.3.1.13,7]decane, 1,3,5,7-te… Solvents: 1,2,4-Trichlorobenzene ;  4 h, reflux
Reference
Synthesis and characterization of three trinuclear ruthenium carbonyl clusters containing sulfur bridging ligands
Yu, Shi-yong; et al, Neimenggu Daxue Xuebao, 2004, 35(2), 164-167

Production Method 4

82737-61-9 82737-61-9
Reaction Conditions
Reference
A direct conversion of carboxylic acids into dithio esters
Davy, Hubert, Journal of the Chemical Society, 1982, (8), 457-8

Production Method 5

82737-61-9 82737-61-9
Reaction Conditions
Reference
A direct conversion of carboxylic acids into dithio esters
Davy, Hubert, Journal of the Chemical Society, 1982, (8), 457-8

Production Method 6

82737-61-9 82737-61-9
Reaction Conditions
1.1 Reagents: 2,4,6,8,9,10-Hexathia-1,3,5,7-tetraphosphatricyclo[3.3.1.13,7]decane, 1,3,5,7-te…
Reference
2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide
Voss, Juergen, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 7

82737-61-9 82737-61-9
Reaction Conditions
1.1 Reagents: Phosphorus sulfide (P2S5) Solvents: Chlorobenzene
Reference
Synthesis of reagents for the sulfurization of carboxylic acids and derivatives: S-alkyl dithioxodithiadiphosphetanes
Davy, Hubert, Sulfur Letters, 1985, 3(2), 39-44

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Raw materials

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Preparation Products

2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-disulfide Related Literature

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